Cas no 1707584-25-5 (5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester)

• Product Name: 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester
• CAS No: 1707584-25-5
• MF: C₉H₆BrClN₄O₂
• MW: 317.526539325714
• CID: 5171650
• Update Time: 2025-05-25

5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

• Inchi： 1S/C9H6BrClN4O2/c1-17-9(16)6-7(10)14-15(13-6)8-5(11)3-2-4-12-8/h2-4H,1H3
• InChI Key： ZZABBJGVHVACHX-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(C(OC)=O)=NN1C1=NC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

Introduction to 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester (CAS No. 1707584-25-5)

5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1707584-25-5, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the pyridine ring, combined with the triazole core, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization steps introduce the bromo and chloro groups at specific positions, which are critical for achieving the desired biological activity. The final step involves esterification to introduce the methyl ester group, enhancing the compound's solubility and reactivity in various biochemical assays.

In recent years, there has been a growing interest in heterocyclic compounds due to their extensive pharmacological properties. The triazole moiety, in particular, has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory activities. The introduction of halogenated pyridine rings further expands the pharmacophoric space, allowing for targeted interactions with biological targets. This compound exemplifies how structural modifications can lead to novel drug candidates with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester is its potential application in the treatment of various diseases. Current research indicates that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary studies suggest that it may have therapeutic potential in combating infectious diseases by interfering with bacterial and viral replication mechanisms. These findings underscore the importance of continued research into this class of compounds.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The synthesis of complex molecules like 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester requires a deep understanding of reaction mechanisms and purification techniques. Modern synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision, which is essential for drug discovery efforts. The ability to tailor specific functional groups allows for fine-tuning of biological activity, making this compound a valuable tool in medicinal chemistry.

From a regulatory perspective, the production and handling of such compounds must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies worldwide have established protocols for the synthesis, characterization, and testing of new chemical entities. These guidelines help ensure that pharmaceutical candidates undergo rigorous evaluation before being considered for clinical use. The journey from laboratory discovery to market approval is a testament to the collaborative efforts of chemists, biologists, and clinicians who work together to bring new treatments to patients.

The future prospects for 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester are bright, with ongoing research aimed at optimizing its pharmacological properties. Advances in computational chemistry and high-throughput screening technologies are accelerating the discovery process by allowing researchers to predict and validate biological activities more efficiently. These innovations are expected to lead to faster development cycles and more effective therapeutic interventions.

In conclusion, 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.